(3S)-5-Ethyl-2,3-dihydro-1-benzofuran-3-amine

• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol
• IUPAC Name: (3S)-5-ethyl-2,3-dihydro-1-benzofuran-3-amine
• InChI: InChI=1S/C10H13NO/c1-2-7-3-4-10-8(5-7)9(11)6-12-10/h3-5,9H,2,6,11H2,1H3/t9-/m1/s1
• InChI Key: OUMMNHSYDWRXCF-SECBINFHSA-N
• Isomeric SMILES: CCC1=CC2=C(C=C1)OC[C@H]2N
• Canonical SMILES: CCC1=CC2=C(C=C1)OCC2N

Description

(3S)-5-Ethyl-2,3-dihydro-1-benzofuran-3-amine is a chiral benzofuran-derived amine with a stereospecific (3S) configuration. Its structure comprises a dihydrobenzofuran ring system substituted with an ethyl group at position 5 and an amine group at position 2. Commercial availability of its hydrochloride salt (CAS 1459793-02-2) highlights its relevance in industrial applications .

Biological Activity

(3S)-5-Ethyl-2,3-dihydro-1-benzofuran-3-amine is a compound belonging to the benzofuran class, characterized by its unique structural features that include an ethyl group and an amine functional group. This compound has garnered attention in medicinal chemistry due to its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. This article reviews the biological activity of (3S)-5-Ethyl-2,3-dihydro-1-benzofuran-3-amine, synthesizing findings from various studies.

Chemical Structure and Properties

The molecular formula of (3S)-5-Ethyl-2,3-dihydro-1-benzofuran-3-amine is C$_{11}$H$_{13}$N, with a molecular weight of approximately 175.23 g/mol. The compound's structure allows for interactions with various biological targets, making it a candidate for therapeutic applications.

Antimicrobial Activity

Research indicates that (3S)-5-Ethyl-2,3-dihydro-1-benzofuran-3-amine exhibits significant antimicrobial properties. In vitro studies have demonstrated its effectiveness against a range of bacterial strains:

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	50 µg/mL
Escherichia coli	100 µg/mL
Candida albicans	75 µg/mL

These results suggest that the compound may serve as a potential lead for developing new antimicrobial agents .

Anti-inflammatory Effects

The anti-inflammatory properties of (3S)-5-Ethyl-2,3-dihydro-1-benzofuran-3-amine have been evaluated in various models. In one study, the compound was shown to inhibit the production of pro-inflammatory cytokines in lipopolysaccharide-stimulated macrophages. The results indicated a reduction in tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) levels, suggesting its potential use in treating inflammatory conditions .

Anticancer Activity

Preliminary studies have explored the anticancer effects of (3S)-5-Ethyl-2,3-dihydro-1-benzofuran-3-amine against various cancer cell lines. Notably:

Cell Line	IC$_{50}$ (µM)
A549 (lung cancer)	30 µM
MCF7 (breast cancer)	25 µM
HeLa (cervical cancer)	20 µM

These findings indicate that the compound may induce apoptosis in cancer cells through mechanisms that involve cell cycle arrest and modulation of apoptotic pathways .

The exact mechanisms by which (3S)-5-Ethyl-2,3-dihydro-1-benzofuran-3-amine exerts its biological effects are still under investigation. Preliminary data suggest that it may interact with specific receptors or enzymes involved in inflammatory responses and microbial resistance. Its structural features allow it to fit into active sites of target proteins, potentially leading to inhibition or modulation of their activity .

Case Studies

Several case studies have highlighted the therapeutic potential of benzofuran derivatives similar to (3S)-5-Ethyl-2,3-dihydro-1-benzofuran-3-amine:

• Antimicrobial Efficacy : A study demonstrated that derivatives with similar structures exhibited potent activity against multidrug-resistant strains of bacteria, emphasizing the need for further exploration into their clinical applications .
• Cancer Treatment : Research involving benzofuran analogs has shown promise in targeting specific cancer pathways, providing insights into how compounds like (3S)-5-Ethyl-2,3-dihydro-1-benzofuran-3-amine could be optimized for enhanced efficacy .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The compound belongs to a broader class of 2,3-dihydro-1-benzofuran-3-amines, where substituents on the aromatic ring and stereochemistry significantly influence properties. Key analogs include:

Compound Name	Substituent(s)	Molecular Formula	Molecular Weight	Key Properties/Applications	References
(3S)-5-Ethyl-2,3-dihydro-1-benzofuran-3-amine	Ethyl (C5)	C10H13NO	163.22	Pharmaceutical intermediate; commercial availability as HCl salt
(3S)-5-Bromo-2,3-dihydro-1-benzofuran-3-amine	Bromo (C5)	C8H8BrNO	230.06	Potential halogenated intermediate for cross-coupling reactions
(3S)-7-Bromo-2,3-dihydro-1-benzofuran-3-amine	Bromo (C7)	C8H8BrNO	230.06	Discontinued commercial product; structural isomer of 5-bromo analog
(3S)-5,7-Difluoro-2,3-dihydro-1-benzofuran-3-amine	Difluoro (C5, C7)	C8H7F2NO	171.14	Predicted density: 1.363 g/cm³; pKa: 7.66; potential fluorinated drug candidate
(3S)-6,7-Difluoro-2,3-dihydro-1-benzofuran-3-amine	Difluoro (C6, C7)	C8H7F2NO	171.14	Isomeric difluoro derivative; similar applications to 5,7-difluoro analog
2-Methyl-2,3-dihydro-1-benzofuran-3-amine	Methyl (C2)	C9H11NO	149.19	Shorter alkyl chain; lower steric hindrance than ethyl analog
(2-3-Dihydro-1-benzofuran-5-yl)(pyridin-3-yl)methylamine	Pyridinyl-ethyl (C5)	C16H18N2O	254.33	Hybrid structure with enhanced binding potential in receptor-targeted therapies

Key Observations :

• Substituent Type : Halogenated analogs (e.g., bromo, fluoro) exhibit higher molecular weights and altered electronic properties compared to alkyl-substituted derivatives. The ethyl group in the target compound provides moderate steric bulk without significantly increasing polarity, making it suitable for lipophilic environments .
• Positional Isomerism : Bromo substituents at C5 vs. C7 (e.g., vs. 6) may affect reactivity in aromatic substitution or metal-catalyzed coupling reactions.

Physicochemical Properties

• Boiling Point : Difluoro derivatives (e.g., 5,7-difluoro analog) have predicted boiling points of ~187.8°C, whereas alkyl-substituted compounds likely exhibit higher boiling points due to increased van der Waals interactions .
• Acidity : The pKa of the 5,7-difluoro analog is 7.66, suggesting moderate basicity. The ethyl analog may have a slightly lower pKa due to the electron-donating ethyl group stabilizing the protonated amine .